1-(2-Fluorophenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C13H18FNO3S3/c14-12-4-2-1-3-11(12)7-21(17,18)15-8-13(16)9-19-5-6-20-10-13/h1-4,15-16H,5-10H2
• InChI Key: FKRDFZBYZIPJIP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(CS1)(CNS(=O)(=O)CC2=CC=CC=C2F)O
• Molecular Formula: C13H18FNO3S3
• Molecular Weight: 351.5 g/mol

Description

1-(2-Fluorophenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]methanesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 1-(2-Fluorophenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]methanesulfonamide involves the inhibition of certain enzymes and pathways that are involved in various diseases. It has been shown to inhibit the activity of histone deacetylases (HDACs) which are involved in cancer and other diseases. This compound also inhibits the activity of nuclear factor-kappa B (NF-κB) which is involved in inflammation and other diseases.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth and proliferation of cancer cells. This compound has also been shown to reduce inflammation and to improve glucose metabolism in diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-Fluorophenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]methanesulfonamide in laboratory experiments include its high purity and stability, as well as its well-defined mechanism of action. This compound is also relatively easy to synthesize and has been optimized for high yields. The limitations of using this compound in laboratory experiments include its potential toxicity and limited solubility in aqueous solutions.

Future Directions

For the study of this compound include the optimization of the synthesis method, the study of this compound in combination with other drugs, and the potential use of this compound as a diagnostic tool.

Synthesis Methods

The synthesis of 1-(2-Fluorophenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]methanesulfonamide involves a multi-step process that includes the reaction of 2-fluoroaniline with ethyl glyoxylate to form an intermediate product. This product is then reacted with 6-hydroxy-1,4-dithiepan-6-ylmethanethiol to form the final product. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

1-(2-Fluorophenyl)-N-[(6-hydroxy-1,4-dithiepan-6-yl)methyl]methanesulfonamide has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. It has been shown to inhibit the activity of certain enzymes and pathways that are involved in these diseases. This compound has also been studied for its potential use as a diagnostic tool for cancer and other diseases.